Cas no 1270320-76-7 (2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOIC ACID)

2-Amino-3-(2,6-difluoropyridin-3-yl)propanoic acid is a fluorinated pyridine derivative with applications in pharmaceutical and agrochemical research. Its structure features a difluoropyridine moiety coupled with an amino acid backbone, making it a versatile intermediate for synthesizing biologically active compounds. The presence of fluorine atoms enhances metabolic stability and binding affinity, which is advantageous in drug discovery. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its ability to mimic natural amino acids while introducing steric and electronic modifications. High purity and well-defined stereochemistry ensure reproducibility in research applications. Its compatibility with peptide synthesis further broadens its utility in medicinal chemistry.

2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOIC ACID structure

1270320-76-7 structure

Product Name:2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOIC ACID

CAS No:1270320-76-7

MF:C₈H₈F₂N₂O₂

MW:202.158128738403

CID:5588962

PubChem ID:129944945

Update Time:2025-06-15

2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

- 2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOIC ACID
- 1270320-76-7
- 2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOICACID2HCL
- 2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOIC ACID 2HCL
- Inchi： 1S/C8H8F2N2O2/c9-6-2-1-4(7(10)12-6)3-5(11)8(13)14/h1-2,5H,3,11H2,(H,13,14)
- InChI Key： TZTBYBDFDRGXOJ-UHFFFAOYSA-N
- SMILES： C(O)(=O)C(N)CC1=CC=C(F)N=C1F

Computed Properties

Exact Mass: 202.05538383g/mol
Monoisotopic Mass: 202.05538383g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 76.2Å²

Experimental Properties

Density: 1.453±0.06 g/cm3(Predicted)
Boiling Point: 361.4±42.0 °C(Predicted)
pka: 1.91±0.10(Predicted)

2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1847031-1g	2-Amino-3-(2,6-difluoropyridin-3-yl)propanoic acid	1270320-76-7	98%	1g	￥8963.00	2024-08-09

2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOIC ACID Related Literature

1. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
5. Exclusive self-aligned β-phase PVDF films with abnormal piezoelectric coefficient prepared via phase inversion†

N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260

Additional information on 2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOIC ACID

Comprehensive Overview of 2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOIC ACID (CAS No. 1270320-76-7): Properties, Applications, and Research Insights

2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOIC ACID (CAS No. 1270320-76-7) is a fluorinated amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound's 2,6-difluoropyridine moiety and propanoic acid backbone make it a versatile building block for drug discovery, particularly in the development of kinase inhibitors and metabolic modulators. Researchers are increasingly exploring its potential in targeting protein-protein interactions and enzyme active sites, aligning with current trends in precision medicine.

In the context of modern drug design, fluorinated compounds like 1270320-76-7 offer enhanced metabolic stability and bioavailability—a key focus area in AI-driven drug development platforms. The presence of fluorine atoms at the 2,6-positions of the pyridine ring influences both electronic properties and lipophilicity, factors critical for optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles. Recent studies highlight its utility in fragment-based drug design, where its amino acid scaffold serves as a pharmacophore for lead optimization.

The synthesis of 2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOIC ACID typically involves multi-step organic transformations, including Pd-catalyzed cross-coupling and asymmetric hydrogenation techniques. These methods align with industry demands for green chemistry and atom economy, topics frequently searched in academic and industrial forums. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), a prerequisite for reliable biological evaluations.

Emerging applications of this compound extend to proteomics research and bioconjugation, where its reactive carboxyl and amino groups enable selective labeling. This aligns with trending searches on click chemistry and biotinylation techniques. Furthermore, its potential role in neurotransmitter analog synthesis has sparked interest in neuroscience circles, particularly for studying GABA receptor modulation—a hot topic in neurodegenerative disease research.

From a commercial perspective, CAS 1270320-76-7 is available as a high-value research chemical with strict quality control documentation. Suppliers emphasize batch-to-batch consistency and provide detailed COA (Certificate of Analysis) data, addressing a common concern among researchers validating experimental reproducibility. The compound's stability under cryogenic storage conditions (-20°C) makes it suitable for long-term research projects.

Future directions for this compound may involve structure-activity relationship (SAR) studies to explore its potential in allosteric modulator development—a rapidly growing field in GPCR-targeted therapeutics. Its molecular weight (216.17 g/mol) and hydrogen bond donor/acceptor count suggest favorable drug-likeness properties, per Lipinski's rule of five analyses often discussed in computational chemistry forums.